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Compound of Interest

Compound Name: Doxycycline hyclate

Cat. No.: B607190

An In-depth Technical Guide to Doxycycline Hyclate: Chemical Structure and Properties

Introduction

Doxycycline hyclate is a broad-spectrum tetracycline antibiotic synthetically derived from
oxytetracycline.[1][2] As a second-generation tetracycline, it exhibits a favorable toxicity profile
compared to its predecessors and is widely used in the treatment of a variety of infections
caused by gram-positive and gram-negative bacteria.[1] Its applications include treating acne,
respiratory tract infections, sexually transmitted infections, and malaria prophylaxis.[3][4] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and mechanism of action of doxycycline hyclate, tailored for researchers,
scientists, and drug development professionals.

Chemical Structure and Physicochemical Properties

Doxycycline hyclate is the hydrochloride hemiethanolate hemihydrate salt of doxycycline.[5]
This salt form enhances its solubility in water compared to doxycycline monohydrate, which is a
primary reason for its frequent use in pharmaceutical formulations.[2][5] The molecule has a
high degree of lipid solubility and a low affinity for calcium binding.[2][6]

The chemical structure of doxycycline hyclate is characterized by a four-ring tetracyclic
backbone with multiple chiral centers, making it a specific stereoisomer.[7]

Caption: Chemical structure of doxycycline with its hyclate salt components.
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Physicochemical Data

The key physicochemical properties of doxycycline hyclate are summarized in the table

below.

Property Value Reference(s)
C22H24N20s * HCl * 0.5H20 «
0.5C2H60 or

Molecular Formula [2]
(C22H24N20s-HCl)2:C2H6O-H2
0]

Molecular Weight 512.94 g/mol or 1025.89 g/mol  [2][5]
Yellow, hygroscopic crystalline

Appearance Yo pie ety [6]1[8]
powder

_ _ ~201 °C 206-209 °C

Melting Point [81[9]
(decomposes)

pKa Values 3.02-3.5, 7.7-7.97, 9.15-9.5 [5][10]
Freely soluble in water (50
mg/mL) and methanol.

Solubility Sparingly soluble in ethanol. [8][11]
Insoluble in chloroform and
ether. Soluble in DMSO.

UV Absorption (Amax) 215, 267, 272, 348, 351 nm [12]

_ . -100° to -110° (c=1in 0.01N
Optical Rotation [13]

methanolic HCI)

Mechanism of Action

Doxycycline hyclate exerts its primary antimicrobial effect through the inhibition of bacterial

protein synthesis.[4][6] This action is bacteriostatic, meaning it inhibits the growth and

reproduction of bacteria rather than directly killing them, which allows the host's immune

system to eliminate the pathogens.[4][14]

The mechanism involves the following key steps:
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» Binding to the 30S Ribosomal Subunit: Doxycycline binds with high affinity and reversibly to
the 30S ribosomal subunit of bacteria.[3][6][15]

» Blocking of Aminoacyl-tRNA: This binding physically obstructs the A site of the ribosome,
preventing the association of aminoacyl-tRNA (aa-tRNA) with the mRNA-ribosome complex.

[3114]

« Inhibition of Polypeptide Elongation: By blocking the incoming aa-tRNA, doxycycline
effectively halts the addition of new amino acids to the growing polypeptide chain.[4]

o Cessation of Protein Synthesis: The disruption of the elongation phase leads to a cessation
of the production of essential proteins required for bacterial function and survival.[3]

Beyond its antibacterial properties, doxycycline also inhibits matrix metalloproteinases (MMPS),
such as MMP-8, at sub-antimicrobial doses.[9][12][16] This anti-inflammatory effect is utilized in

the treatment of conditions like periodontitis and rosacea.[4][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. go.drugbank.com [go.drugbank.com]
e 2. DOXYCYCLINE HYCLATE [dailymed.nIim.nih.gov]
o 3. Doxycycline Hyclate - StatPearls - NCBI Bookshelf [ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b607190?utm_src=pdf-body-img
https://www.benchchem.com/product/b607190?utm_src=pdf-custom-synthesis
https://go.drugbank.com/salts/DBSALT000896
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=b56dffde-1334-f5a0-e053-2a95a90a717c
https://www.ncbi.nlm.nih.gov/books/NBK555888/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. What is the mechanism of Doxycycline Hyclate? [synapse.patsnap.com]

5. academic.oup.com [academic.oup.com]

6. Doxycycline Hyclate Delayed Release: Package Insert / Prescribing Info / MOA
[drugs.com]

o 7. Doxycycline hyclate [sitem.herts.ac.uk]

o 8. Doxycycline hyclate | 24390-14-5 [chemicalbook.com]

e 9. Doxycycline hyclate CAS#: 24390-14-5 [m.chemicalbook.com]

e 10. researchgate.net [researchgate.net]

o 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
e 12. cdn.caymanchem.com [cdn.caymanchem.com]

e 13. 24390-14-5 Doxycycline hyclate, meet EP specifications AKSci 1015 [aksci.com]
e 14. youtube.com [youtube.com]

e 15. Doxycycline Hyclate - PubChem [pubchem.ncbi.nim.nih.gov]

e 16. selleckchem.com [selleckchem.com]

e 17. accessdata.fda.gov [accessdata.fda.gov]

 To cite this document: BenchChem. [Doxycycline hyclate chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607190#doxycycline-hyclate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-doxycycline-hyclate
https://academic.oup.com/chromsci/article/51/10/919/343200
https://www.drugs.com/pro/doxycycline-hyclate-delayed-release.html
https://www.drugs.com/pro/doxycycline-hyclate-delayed-release.html
https://sitem.herts.ac.uk/aeru/vsdb/Reports/3713.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6136567.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6136567_EN.htm
https://www.researchgate.net/figure/pKa-values-of-DOXH-302-03-pKa1-797-015-pKa2-915-03-pKa3_fig2_233798544
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/14422.pdf
https://cdn.caymanchem.com/cdn/insert/14422.pdf
https://aksci.com/item_detail.php?cat=I015
https://www.youtube.com/watch?v=1ywCM8_UdZ4
https://pubchem.ncbi.nlm.nih.gov/compound/Doxycycline-Hyclate
https://www.selleckchem.com/products/doxycycline-hyclate.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/1998/50744lbl.pdf
https://www.benchchem.com/product/b607190#doxycycline-hyclate-chemical-structure-and-properties
https://www.benchchem.com/product/b607190#doxycycline-hyclate-chemical-structure-and-properties
https://www.benchchem.com/product/b607190#doxycycline-hyclate-chemical-structure-and-properties
https://www.benchchem.com/product/b607190#doxycycline-hyclate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607190?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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